Cas no 2017790-98-4 (2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde)

• Product Name: 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde
• CAS No: 2017790-98-4
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 6176293
• PubChem ID: 165783200
• Update Time: 2025-06-23

2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde
• EN300-1292760
• 2017790-98-4

• Inchi： 1S/C12H11FN2O/c1-2-9-6-14-15(7-9)12-10(8-16)4-3-5-11(12)13/h3-8H,2H2,1H3
• InChI Key： UCOMSXSIXJIJRV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1N1C=C(C=N1)CC

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde

Research Brief on 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde (CAS: 2017790-98-4): Recent Advances and Applications

The compound 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde (CAS: 2017790-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its pyrazole and fluorobenzaldehyde moieties, exhibits versatile reactivity and potential biological activities. Recent studies have explored its applications as a key intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a crucial building block to develop a series of potent and isoform-selective inhibitors, showing promising results in preclinical models of autoimmune diseases. The fluorobenzaldehyde group was found to significantly enhance binding affinity through halogen bonding interactions with the kinase's hinge region.

In parallel research, this compound has been investigated for its role in the development of PET (positron emission tomography) radiotracers. The fluorine atom at the 3-position makes it particularly attractive for ¹⁸F labeling, enabling the creation of molecular imaging probes for various biological targets. A recent publication in ACS Chemical Neuroscience reported its successful incorporation into a novel radiotracer for imaging neuroinflammation.

The synthetic accessibility of 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde has been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%), addressing previous challenges in the alkylation and formylation steps. This development is particularly significant for potential industrial applications.

Structural-activity relationship (SAR) studies have revealed that modifications to the ethyl group on the pyrazole ring can dramatically alter the biological properties of derivatives. Computational modeling suggests that the compound's conformation allows for optimal interaction with various biological targets, explaining its frequent appearance in recent medicinal chemistry campaigns.

Ongoing research is exploring the compound's potential in other therapeutic areas, including antimicrobial and anticancer applications. Preliminary results from cell-based assays indicate that certain derivatives show selective cytotoxicity against specific cancer cell lines, though further optimization is required to improve therapeutic indices.

From a safety and toxicology perspective, recent assessments indicate that 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde exhibits favorable preliminary safety profiles in standard assays, with no significant mutagenic or cytotoxic effects observed at pharmacologically relevant concentrations. However, comprehensive preclinical evaluations are still underway for specific derivative compounds.

The compound's unique structural features continue to inspire innovative applications in chemical biology. Recent work has demonstrated its utility in PROTAC (proteolysis targeting chimera) development, where it serves as a versatile linker component connecting target-binding moieties to E3 ligase recruiters.

As research progresses, 2-(4-ethyl-1H-pyrazol-1-yl)-3-fluorobenzaldehyde maintains its position as a valuable scaffold in medicinal chemistry. Its combination of synthetic versatility and biological relevance ensures its continued importance in drug discovery efforts, particularly in targeted therapies and precision medicine approaches.